N-(4-chloro-2-methylphenyl)-3-phenylacrylamide

• IUPAC Name: (E)-N-(4-chloro-2-methylphenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H14ClNO/c1-12-11-14(17)8-9-15(12)18-16(19)10-7-13-5-3-2-4-6-13/h2-11H,1H3,(H,18,19)/b10-7+
• InChI Key: QGGQHHXPPGFMNE-JXMROGBWSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H14ClNO
• Molecular Weight: 271.74 g/mol

Description

N-(4-chloro-2-methylphenyl)-3-phenylacrylamide, commonly known as CMHPAA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a member of the acrylamide class of compounds and is used in various scientific research applications due to its unique chemical properties.

Mechanism of Action

CMHPAA is believed to act by inhibiting specific enzymes and signaling pathways that are involved in the development and progression of various diseases. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
Biochemical and Physiological Effects:
CMHPAA has been shown to have various biochemical and physiological effects, including the inhibition of specific enzymes such as cyclooxygenase-2 (COX-2) and the modulation of various signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway. It has also been shown to have antioxidant properties and can reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CMHPAA in lab experiments is its ability to selectively inhibit specific enzymes and signaling pathways, which can help in the development of targeted therapies for various diseases. However, one of the limitations of using CMHPAA is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of CMHPAA in scientific research. One potential application is in the development of targeted therapies for various diseases such as cancer and Alzheimer's. Another potential application is in the development of fluorescent probes for imaging applications. Further research is needed to fully understand the mechanism of action of CMHPAA and its potential applications in various fields of research.
Conclusion:
In conclusion, CMHPAA is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its unique chemical properties. It has been extensively studied for its potential use as a drug candidate and in the development of fluorescent probes for imaging applications. Further research is needed to fully understand the potential applications of CMHPAA in various fields of research.

Synthesis Methods

CMHPAA can be synthesized by reacting 4-chloro-2-methylaniline and cinnamic acid in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CMHPAA has been extensively studied for its potential use as a drug candidate for various diseases such as cancer, Alzheimer's, and Parkinson's. It has also been used in the development of fluorescent probes for imaging applications.